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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the diterpenoid 17-
hydroxyisolathyrol, focusing on its discovery, primary natural source, and associated

chemical and biological data. The information is compiled to serve as a foundational resource

for research and development in natural product chemistry and pharmacology.

Core Compound Data
Parameter Data Reference

Compound Name 17-Hydroxyisolathyrol [1][2]

CAS Number 93551-00-9 [1][2]

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.45 g/mol [1]

Class Diterpenoid (Lathyrol Type) [1]

Appearance Light yellow to yellow solid [1]

Natural Source Seeds of Euphorbia lathyris L. [1][3]

Alternate Mentioned Source
Leptochloa chinensis (Linn.)

Nees
[1]
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Discovery and Natural Source
17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family.[1] It is

primarily isolated from the seeds of the plant Euphorbia lathyris, commonly known as the caper

spurge or mole plant.[1][3] While one source also lists Leptochloa chinensis as an initial

source, the majority of phytochemical literature points to Euphorbia lathyris as the definitive

origin of this class of compounds. The discovery of lathyrane-type diterpenes from E. lathyris

dates back to the 1980s, with ongoing research identifying numerous analogs since.

The general workflow for the discovery and isolation of lathyrane diterpenoids from their natural

source is depicted in the following diagram.
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Caption: General workflow for the isolation of 17-Hydroxyisolathyrol.

Experimental Protocols
While the specific, detailed experimental data for the original isolation of 17-
Hydroxyisolathyrol is not readily available in publicly accessible literature, the following

protocols are representative of the methods used for isolating lathyrane diterpenoids from
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Euphorbia lathyris seeds and can be adapted for the targeted isolation of 17-
Hydroxyisolathyrol.

Extraction and Preliminary Fractionation
Plant Material Preparation: Air-dry the seeds of Euphorbia lathyris and grind them into a

coarse powder.

Solvent Extraction: Macerate the powdered seeds with 95% aqueous ethanol at room

temperature. The extraction is typically repeated multiple times to ensure exhaustive

recovery of metabolites.

Concentration: Combine the ethanolic extracts and concentrate them under reduced

pressure using a rotary evaporator to yield a crude extract.

Solvent Partitioning:

Reconstitute the crude extract in water.

Perform successive liquid-liquid partitioning with solvents of increasing polarity, typically

starting with petroleum ether, followed by dichloromethane, and then ethyl acetate. The

fractions containing diterpenoids are collected for further purification.

Chromatographic Purification
Silica Gel Column Chromatography: Subject the target fraction (often the petroleum ether or

dichloromethane fraction) to column chromatography over a silica gel stationary phase. Elute

the column with a gradient of solvents, such as a mixture of n-hexane and ethyl acetate, to

separate the components based on polarity.

High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing

the compound of interest using semi-preparative HPLC, often on a C18 reversed-phase

column with a mobile phase such as methanol/water or acetonitrile/water.

Structure Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive structure of the isolated

compound is determined using a combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC,
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HMBC) NMR experiments. These techniques provide information on the proton and carbon

framework and the connectivity between atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to

determine the exact molecular formula of the compound.

X-ray Crystallography: If a suitable crystal of the purified compound can be obtained, single-

crystal X-ray diffraction provides unambiguous determination of the three-dimensional

structure and stereochemistry.

Biological Activity and Potential Applications
Lathyrane diterpenoids isolated from Euphorbia lathyris have demonstrated a range of

biological activities. While specific studies on 17-Hydroxyisolathyrol are limited, research on

closely related "isolathyrol" type compounds suggests potential therapeutic applications,

particularly in the modulation of multidrug resistance (MDR) in cancer cells.

Modulation of Multidrug Resistance
Several lathyrane diterpenes have been identified as inhibitors of P-glycoprotein (P-gp), an

ATP-binding cassette (ABC) transporter (ABCB1) that is a key mediator of MDR in cancer. By

inhibiting the efflux of chemotherapeutic drugs from cancer cells, these compounds can

potentially restore or enhance the efficacy of anticancer treatments.

The proposed mechanism involves the binding of the lathyrane diterpenoid to P-gp, which

competitively inhibits the binding and transport of cytotoxic drug substrates.
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Caption: Proposed mechanism of MDR modulation by 17-Hydroxyisolathyrol.

Anti-inflammatory Activity
Studies on various lathyrane-type diterpenoids from E. lathyris have also demonstrated anti-

inflammatory properties. These compounds have been shown to inhibit the production of nitric

oxide (NO) in lipopolysaccharide (LPS)-induced macrophages. This suggests a potential role

for 17-Hydroxyisolathyrol in the development of anti-inflammatory agents.

Conclusion and Future Directions
17-Hydroxyisolathyrol, a lathyrane diterpenoid from Euphorbia lathyris, represents a class of

natural products with significant therapeutic potential, particularly in overcoming multidrug

resistance in cancer. While the general methodologies for its isolation and characterization are

well-established for this class of compounds, a publicly accessible, detailed report on the

original discovery with complete quantitative data for 17-Hydroxyisolathyrol is needed to

facilitate further research. Future investigations should focus on confirming its bioactivity profile,
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elucidating its precise mechanism of action, and exploring its structure-activity relationships to

guide the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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